Cas no 2228812-32-4 (2,2-difluoro-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine
• CAS No: 2228812-32-4
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 5962224
• PubChem ID: 165852552
• Update Time: 2025-05-20

2,2-difluoro-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine
• EN300-1947155
• 2228812-32-4

• Inchi： 1S/C12H15F2N/c13-12(14)11(15)10-7-3-5-8-4-1-2-6-9(8)10/h3,5,7,11-12H,1-2,4,6,15H2
• InChI Key： JJPSQTDPUQHOEH-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=CC2CCCCC=21)N)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine (CAS No. 2228812-32-4)

The compound 2,2-difluoro-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine (CAS No. 2228812-32-4) is a fluorinated amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoroethyl moiety and the tetrahydronaphthalene backbone, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 2,2-difluoro-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine improves its lipophilicity, making it a promising candidate for central nervous system (CNS) drug development. This aligns with current trends in neuroscience research, where blood-brain barrier (BBB) penetration is a critical factor for therapeutic efficacy.

The synthesis of CAS No. 2228812-32-4 typically involves multi-step organic reactions, including reductive amination and fluorination processes. Advanced techniques such as flow chemistry and catalysis are often employed to optimize yield and purity. Given the growing emphasis on green chemistry, researchers are also exploring sustainable methods to produce this compound, reducing environmental impact while maintaining cost-effectiveness.

From a commercial perspective, 2,2-difluoro-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine is gaining traction in the fine chemicals market. Its applications extend beyond pharmaceuticals to include material science, where fluorinated amines are used to modify polymer properties. This versatility has led to increased patent filings and collaborations between academia and industry, highlighting its economic potential.

Analytical characterization of this compound relies on techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure compliance with regulatory standards, particularly in Good Manufacturing Practice (GMP) settings. As regulatory frameworks evolve, the importance of rigorous quality control for intermediates like CAS No. 2228812-32-4 cannot be overstated.

In summary, 2,2-difluoro-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-amine represents a cutting-edge compound with broad applicability. Its role in advancing precision medicine and sustainable chemistry positions it as a key player in future scientific breakthroughs. Ongoing research will likely uncover new functionalities, further solidifying its importance in modern chemistry.